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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B10828463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSI-7409 is the active 5'-triphosphate metabolite of the direct-acting antiviral agent sofosbuvir

(PSI-7977).[1][2] As a nucleotide analog, PSI-7409 acts as a potent inhibitor of the Hepatitis C

Virus (HCV) non-structural protein 5B (NS5B), an RNA-dependent RNA polymerase essential

for viral replication.[1][3] Specifically, PSI-7409 functions as a chain terminator during HCV

RNA synthesis.[2] This document provides detailed protocols for the preparation of PSI-7409
tetrasodium stock solutions for use in various in vitro research applications. It also includes a

summary of its biochemical properties and its mechanism of action within the context of the

HCV life cycle. The tetrasodium salt form is noted to be more stable than the free acid form.[2]

Biochemical and Physical Properties
A clear understanding of the physicochemical properties of PSI-7409 tetrasodium is crucial for

accurate stock solution preparation and experimental design. Key quantitative data are

summarized in the tables below.
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Property Value Reference

Molecular Formula C₁₀H₁₂FN₂Na₄O₁₄P₃ --INVALID-LINK--

Molecular Weight 588.09 g/mol --INVALID-LINK--

Appearance White to off-white solid --INVALID-LINK--

Solubility
≥ 100 mg/mL in H₂O (≥ 170.04

mM)
--INVALID-LINK--

Potency and Specificity
PSI-7409 is a pan-genotypic inhibitor of HCV NS5B polymerase, although its potency varies

slightly between different HCV genotypes. It exhibits significantly less activity against human

DNA polymerases, indicating a high degree of selectivity for the viral enzyme.

Target IC₅₀ (μM) Reference

HCV GT 1b_Con1 NS5B

Polymerase
1.6 [1][4]

HCV GT 2a_JFH1 NS5B

Polymerase
2.8 [1][4]

HCV GT 3a NS5B Polymerase 0.7 [1][4]

HCV GT 4a NS5B Polymerase 2.6 [1][4]

Human DNA Polymerase α 550 [1]

Human DNA Polymerase β No inhibition at 1 mM [1]

Human DNA Polymerase γ No inhibition at 1 mM [1]

Mechanism of Action: Inhibition of HCV Replication
PSI-7409 acts as a competitive inhibitor of the HCV NS5B polymerase. After being

incorporated into the nascent viral RNA strand, it terminates chain elongation, thus preventing

the replication of the viral genome. The following diagram illustrates the HCV life cycle and the

point of inhibition by PSI-7409.
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Caption: HCV life cycle and inhibition by PSI-7409.

Protocol: Preparation of PSI-7409 Tetrasodium
Stock Solution
This protocol outlines the steps for preparing a 10 mM aqueous stock solution of PSI-7409
tetrasodium.

Materials:

PSI-7409 tetrasodium salt (solid)

Nuclease-free water

Sterile, nuclease-free microcentrifuge tubes
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Calibrated pipettes and sterile, nuclease-free tips

Vortex mixer

0.22 μm sterile syringe filter

Procedure:

Pre-calculation:

Determine the mass of PSI-7409 tetrasodium needed to prepare the desired volume and

concentration of the stock solution. The molarity can be calculated using the following

formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (g) = 0.010 mol/L x 0.001 L

x 588.09 g/mol = 0.00588 g = 5.88 mg

Weighing:

Carefully weigh the calculated amount of PSI-7409 tetrasodium in a sterile

microcentrifuge tube.

Dissolution:

Add the appropriate volume of nuclease-free water to the microcentrifuge tube containing

the PSI-7409 tetrasodium.

Vortex the solution until the solid is completely dissolved. Given its high solubility in water,

this should occur readily.

Sterilization:

To ensure the stock solution is sterile for use in cell-based assays, it should be filter-

sterilized.[1][2]

Draw the solution into a sterile syringe.

Attach a 0.22 μm sterile syringe filter to the syringe.
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Dispense the solution through the filter into a new sterile, nuclease-free microcentrifuge

tube.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the stock

solution into smaller, single-use volumes in sterile, nuclease-free microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]

Experimental Workflow for Stock Solution Preparation:
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Caption: Workflow for preparing PSI-7409 stock solution.

Application Notes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10828463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PSI-7409 tetrasodium stock solutions are suitable for a variety of in vitro applications aimed at

studying HCV replication and the efficacy of antiviral compounds.

HCV Replicon Assays: These are the most common cell-based assays for evaluating the

activity of HCV inhibitors. In these systems, a subgenomic portion of the HCV genome,

containing the viral replication machinery (including NS5B), is stably expressed in a human

hepatoma cell line (e.g., Huh-7). The replication of the replicon can be quantified, often

through a reporter gene like luciferase. PSI-7409 can be added to the cell culture medium at

various concentrations to determine its EC₅₀ (the concentration at which 50% of viral

replication is inhibited).

Enzymatic Assays: Purified, recombinant HCV NS5B polymerase can be used in cell-free

enzymatic assays to directly measure the inhibitory activity of PSI-7409. These assays

typically involve providing the enzyme with an RNA template and ribonucleoside

triphosphates (rNTPs), one of which is often radiolabeled or fluorescently tagged. The

incorporation of the labeled nucleotide into newly synthesized RNA is then quantified in the

presence and absence of the inhibitor to determine its IC₅₀.

Combination Studies: To investigate potential synergistic, additive, or antagonistic effects,

PSI-7409 can be used in combination with other anti-HCV agents that have different

mechanisms of action (e.g., protease inhibitors, NS5A inhibitors).[5]

Safety and Handling:

As with any chemical reagent, appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn when handling PSI-7409 tetrasodium.

Work should be conducted in a well-ventilated area. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS).

Conclusion
The preparation of accurate and stable stock solutions of PSI-7409 tetrasodium is

fundamental for reliable and reproducible in vitro studies of HCV replication. By following the

detailed protocol and considering the information provided in this application note, researchers

can effectively utilize this potent HCV NS5B polymerase inhibitor in their drug discovery and

development efforts.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10828463?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3553741/
https://www.benchchem.com/product/b10828463?utm_src=pdf-body
https://www.benchchem.com/product/b10828463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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